Cas no 1066-50-8 (Ethylphosphoryl Dichloride)

• Product Name: Ethylphosphoryl Dichloride
• CAS No: 1066-50-8
• MF: C₂H₅Cl₂OP
• MW: 146.940259695053
• MDL: MFCD00002073
• CID: 83332
• PubChem ID: 70596
• Update Time: 2025-08-03

Ethylphosphoryl Dichloride Chemical and Physical Properties

Names and Identifiers

• ethylphosphonic dichloride
• Ethylphosphoryl Dichloride
• GENZ-644282
• 1-dichlorophosphorylethane
• AURORA KA-1351
• ethyl-phosphonicdichlorid
• ethyl phosphorus dichloride
• ETHANEPHOSPHONIC DICHLORIDE
• O-ETHYLPHOSPHONIC DICHLORIDE
• Dichloroethylphosphine Oxide
• P-Ethyl-phosphonic Dichloride
• Ethylphosphonic Acid Dichloride
• Ethylphosphonic dichloride,98%
• 1066-50-8
• ethyl phosphonic dichloride
• NS00023419
• BRN 1743286
• Ethylphosphonyl dichloride
• Phosphonic dichloride,P-ethyl-
• DTXSID70147658
• E0527
• AKOS040768348
• EINECS 213-918-3
• OWGJXSYVHQEVHS-UHFFFAOYSA-
• MFCD00002073
• Ethylphosphonic dichloride, 98%
• ethylphosphonoyl dichloride
• 1-dichloro-phosphoryl-ethane
• ETHYLPHOSPHONICDICHLORIDE
• 4-04-00-03529 (Beilstein Handbook Reference)
• SCHEMBL642627
• FT-0668365
• J-001621
• InChI=1/C2H5Cl2OP/c1-2-6(3,4)5/h2H2,1H3
• Phosphonic dichloride, ethyl-
• P-Ethyl-phosphonic Dichloride; Dichloroethylphosphine Oxide; Ethylphosphonic Acid Dichloride; Ethylphosphonic Dichloride;

• MDL： MFCD00002073
• Inchi： 1S/C2H5Cl2OP/c1-2-6(3,4)5/h2H2,1H3
• InChI Key： OWGJXSYVHQEVHS-UHFFFAOYSA-N
• SMILES： ClP(CC)(=O)Cl

Computed Properties

• Exact Mass: 145.94600
• Monoisotopic Mass: 145.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 75.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.376 g/mL at 25 °C(lit.)
• Boiling Point: 71-72 °C12 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.465(lit.)
• Solubility: Soluble in chloroform and dichloromethane.
• PSA: 26.88000
• LogP: 2.67700
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Ethylphosphoryl Dichloride Security Information

• Hazardous Material transportation number：UN 2922 8/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： S23-S26-S36/37/39-S45
• RTECS：TA1780000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R23/24/25; R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives